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Compound of Interest

Compound Name: KY-05009

Cat. No.: B608402 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
KY-05009 is a potent, ATP-competitive inhibitor of Traf2- and Nck-interacting kinase (TNIK), a

key regulator of the Wnt signaling pathway.[1][2][3] It is widely used in cancer research to study

epithelial-to-mesenchymal transition (EMT), cell migration, and apoptosis.[4][5][6] Accurate

preparation of a stock solution is the first critical step for ensuring reproducible and reliable

experimental results. This document provides a detailed protocol for the preparation, storage,

and handling of KY-05009 stock solutions using dimethyl sulfoxide (DMSO) as the solvent.

Chemical Properties and Solubility
Properly understanding the physicochemical properties of KY-05009 is essential for its effective

use in experiments.
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Property Value Source

Molecular Formula C₁₈H₁₆N₄O₂S [1][7][8]

Molecular Weight 352.41 g/mol [1][7][8][9]

Appearance Yellow crystalline solid [4][7][10]

Purity ≥98% [4][7]

Solubility in DMSO 50-83.33 mg/mL [1][7][10][11]

Molar Solubility in DMSO ~198-236 mM [1][11]

Note on Solubility: The solubility of KY-05009 in DMSO can be influenced by the purity of the

DMSO. It is highly recommended to use fresh, anhydrous, or molecular sieve-dried DMSO, as

absorbed moisture can significantly reduce the solubility of the compound.[1][11] Techniques

such as sonication or gentle warming to 37°C can aid in complete dissolution.[4][12]

Experimental Protocol: Preparation of a 10 mM KY-
05009 Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution of KY-05009 in

DMSO. Adjust the quantities proportionally for different desired volumes or concentrations.

Materials
KY-05009 powder (≥98% purity)[4][7]

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Optional: Sonicator water bath
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Calculations
To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) /

1000

For a 10 mM stock solution in 1 mL: Mass (mg) = 10 mM x 1 mL x 352.41 g/mol / 1000 =

3.52 mg

Step-by-Step Procedure
Weighing: Carefully weigh out 3.52 mg of KY-05009 powder using an analytical balance and

place it into a sterile microcentrifuge tube.

Solvent Addition: Add 1 mL of high-purity DMSO to the tube containing the KY-05009
powder.

Dissolution:

Close the tube tightly and vortex for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes

or warm it gently at 37°C until the solution is clear.[4][12]

Visually inspect the solution against a light source to ensure no solid particles remain.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

tubes.[1]

Storage: Store the aliquots at -20°C or -80°C.[1][2] For optimal stability, purging the

headspace of the tube with an inert gas like argon or nitrogen before sealing is

recommended.[4]

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of the KY-05009 stock solution.
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Condition Duration Source

Powder 3 years at -20°C [1]

In DMSO 1 year at -80°C [1]

In DMSO 1-6 months at -20°C [1][2][10]

Key Recommendations:

Avoid Freeze-Thaw Cycles: Aliquoting is essential.[1]

Protect from Light: Store in dark tubes or a light-protected box.[10]

Hygroscopic Nature of DMSO: Ensure tubes are tightly sealed to prevent moisture

absorption, which can affect compound solubility.[1][11]

Signaling Pathway and Workflow Diagrams
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Caption: KY-05009 inhibits TNIK, blocking TGF-β1-induced Wnt and Smad signaling pathways.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM stock solution of KY-05009 in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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